Cas no 861408-96-0 (5-Bromo-2-(pentyloxy)benzaldehyde)

• Product Name: 5-Bromo-2-(pentyloxy)benzaldehyde
• CAS No: 861408-96-0
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD03422446
• CID: 4717809
• Update Time: 2025-06-08

5-Bromo-2-(pentyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pentyloxy)benzaldehyde
• BBL037555
• STK502427
• R7393
• 5-Bromo-2-(pentyloxy)benzaldehyde

• MDL： MFCD03422446
• Inchi： 1S/C12H15BrO2/c1-2-3-4-7-15-12-6-5-11(13)8-10(12)9-14/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： QMRFMGRLOVYTAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Topological Polar Surface Area: 26.3

Additional information on 5-Bromo-2-(pentyloxy)benzaldehyde

5-Bromo-2-(pentyloxy)benzaldehyde: A Comprehensive Overview

5-Bromo-2-(pentyloxy)benzaldehyde (CAS No: 861408-96-0) is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its bromine atom at the 5-position and a pentyloxy group at the 2-position on the benzene ring, has been the focus of extensive research due to its unique chemical properties and potential uses in drug discovery, material science, and synthetic chemistry.

The structure of 5-Bromo-2-(pentyloxy)benzaldehyde is notable for its aromatic ring substituted with two distinct groups: a bromine atom and a pentyloxy group. The bromine atom introduces electron-withdrawing effects, while the pentyloxy group contributes electron-donating properties through its ether linkage. This combination creates a dynamic interplay of electronic effects that influences the compound's reactivity and stability. Recent studies have highlighted the importance of such substituent effects in modulating the electronic properties of aromatic compounds, making 5-Bromo-2-(pentyloxy)benzaldehyde a valuable model for understanding these phenomena.

One of the most intriguing aspects of 5-Bromo-2-(pentyloxy)benzaldehyde is its role in organic synthesis. Researchers have utilized this compound as a key intermediate in the construction of complex molecules, particularly those with bioactive properties. For instance, its aldehyde group serves as an excellent site for nucleophilic addition reactions, enabling the formation of diverse derivatives. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making 5-Bromo-2-(pentyloxy)benzaldehyde an even more attractive starting material for synthetic chemists.

In addition to its synthetic applications, 5-Bromo-2-(pentyloxy)benzaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for industrial processes. For example, studies have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in the production of pharmaceuticals and agrochemicals. These findings underscore the versatility of 5-Bromo-2-(pentyloxy)benzaldehyde across multiple disciplines.

The biological activity of 5-Bromo-2-(pentyloxy)benzaldehyde has also been a subject of recent investigations. Researchers have explored its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. Preliminary results indicate that this compound exhibits moderate antibacterial activity, suggesting it could serve as a lead molecule for developing new antibiotics. Furthermore, its ability to inhibit certain enzymes involved in inflammatory pathways has opened avenues for its use in anti-inflammatory therapies.

From a manufacturing standpoint, 5-Bromo-2-(pentyloxy)benzaldehyde is typically synthesized via electrophilic substitution reactions on benzene derivatives. The introduction of the bromine atom and pentyloxy group requires precise control over reaction conditions to ensure high yields and purity. Advances in green chemistry techniques have led to more environmentally friendly synthesis methods, reducing waste and improving sustainability.

In terms of safety and handling, 5-Bromo-2-(pentyloxy)benzaldehyde should be treated with care due to its chemical reactivity. Proper protective equipment and ventilation are recommended when working with this compound to minimize exposure risks. Storage should be in accordance with standard laboratory practices to prevent degradation or contamination.

Looking ahead, the continued exploration of 5-Bromo-2-(pentyloxy)benzaldehyde is expected to yield further insights into its potential applications. Its unique combination of electronic properties and functional groups makes it an ideal candidate for interdisciplinary research efforts. As technology advances and new methodologies emerge, this compound will likely play an increasingly important role in both academic and industrial settings.